2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide

• Molecular Formula: C18H22FN3O2S
• Molecular Weight: 363.5 g/mol
• IUPAC Name: 2-(2,6-dimethylmorpholin-4-yl)-N-[5-[(2-fluorophenyl)methyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C18H22FN3O2S/c1-12-9-22(10-13(2)24-12)11-17(23)21-18-20-8-15(25-18)7-14-5-3-4-6-16(14)19/h3-6,8,12-13H,7,9-11H2,1-2H3,(H,20,21,23)
• InChI Key: PFNNFOMJGZDQAS-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)CC(=O)NC2=NC=C(S2)CC3=CC=CC=C3F

Description

2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide, also known as DMTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of thiazole-based compounds and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide has been found to modulate the activity of ion channels in neurons by binding to the transmembrane domain of the channel protein. This binding results in a conformational change in the channel protein, which alters its activity. The exact mechanism of action of 2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide is still under investigation, but it is believed to involve a combination of allosteric modulation and direct binding to the channel protein.
Biochemical and Physiological Effects:
2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide has been found to exhibit a range of biochemical and physiological effects. In addition to its modulation of ion channel activity, 2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide has been found to have antioxidant properties and to inhibit the activity of certain enzymes. These effects have potential applications in the treatment of a range of diseases such as cancer and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide for lab experiments is its high purity and high yield synthesis method. This makes it suitable for large-scale production and for use in a range of experiments. However, one of the limitations of 2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide is its potential toxicity, which requires careful handling and monitoring during experiments.

Future Directions

There are a range of future directions for research on 2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide. One area of research is in the development of new therapeutics for neurological disorders based on the modulation of ion channel activity. Another area of research is in the development of new drugs for the treatment of cancer and cardiovascular disease based on the antioxidant and enzyme inhibitory properties of 2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide. Additionally, further investigation into the mechanism of action of 2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide may lead to the development of new drugs with even greater efficacy and specificity.

Synthesis Methods

The synthesis of 2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide involves the reaction of 2,6-dimethylmorpholine with 5-(2-fluorobenzyl)thiazol-2-amine in the presence of acetic anhydride. The resulting compound is then purified through a series of chromatographic techniques to obtain pure 2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide. This synthesis method has been optimized to yield high purity and high yield of 2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide, making it suitable for large-scale production.

Scientific Research Applications

2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide has been extensively studied for its potential applications in scientific research. One of the main areas of research is in the field of neuroscience, where 2-(2,6-dimethylmorpholino)-N-(5-(2-fluorobenzyl)thiazol-2-yl)acetamide has been found to modulate the activity of ion channels in neurons. This modulation has been shown to have potential therapeutic applications for a range of neurological disorders such as epilepsy, Parkinson's disease, and Alzheimer's disease.